Cas no 2228813-48-5 (2-1-(1-phenylcyclopentyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(1-phenylcyclopentyl)cyclobutylethan-1-amine
• CAS No: 2228813-48-5
• MF: C₁₇H₂₅N
• MW: 243.38710474968
• CID: 5778133
• PubChem ID: 165757453
• Update Time: 2023-11-27

2-1-(1-phenylcyclopentyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228813-48-5
• 2-[1-(1-phenylcyclopentyl)cyclobutyl]ethan-1-amine
• EN300-1864248
• 2-1-(1-phenylcyclopentyl)cyclobutylethan-1-amine

• Inchi： 1S/C17H25N/c18-14-13-16(9-6-10-16)17(11-4-5-12-17)15-7-2-1-3-8-15/h1-3,7-8H,4-6,9-14,18H2
• InChI Key： XYUMFRGQNLKPIA-UHFFFAOYSA-N
• SMILES： NCCC1(CCC1)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 243.198699802g/mol
• Monoisotopic Mass: 243.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26Ų